Cas no 1160994-75-1 (2-bromo-1H-pyrimidin-6-one)

• Product Name: 2-bromo-1H-pyrimidin-6-one
• CAS No: 1160994-75-1
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• CID: 1089085
• PubChem ID: 55283247
• Update Time: 2025-05-20

2-bromo-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyrimidin-4-ol
• 2-bromo-1H-pyrimidin-6-one
• DTXSID00717409
• AKOS006345571
• SB56742
• 1160994-75-1
• 2-Bromopyrimidin-4(3H)-one
• SCHEMBL25468838
• SCHEMBL6215876

• Inchi： 1S/C4H3BrN2O/c5-4-6-2-1-3(8)7-4/h1-2H,(H,6,7,8)
• InChI Key： PCXCYBRMVAQGAJ-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(N1)=O

Computed Properties

• Exact Mass: 173.94288g/mol
• Monoisotopic Mass: 173.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-1H-pyrimidin-6-one

Introduction to 2-bromo-1H-pyrimidin-6-one (CAS No. 1160994-75-1)

2-bromo-1H-pyrimidin-6-one, identified by the Chemical Abstracts Service Number (CAS No.) 1160994-75-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of a bromine substituent at the 2-position and a carbonyl group at the 6-position imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-bromo-1H-pyrimidin-6-one features a six-membered aromatic ring containing two nitrogen atoms, with a bromine atom attached to one of the carbon atoms and a carbonyl group (C=O) at another carbon position. This structural framework allows for diverse chemical modifications, enabling its use in the development of pharmacophores targeting multiple therapeutic pathways. The compound’s electronic distribution, influenced by the bromine and carbonyl groups, makes it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2-bromo-1H-pyrimidin-6-one has been extensively explored in the synthesis of small-molecule inhibitors for various diseases. One notable area of research involves its application in developing antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known to interfere with viral replication by inhibiting key enzymes such as reverse transcriptase or polymerase. The bromine atom serves as a handle for further functionalization, allowing chemists to introduce additional moieties that enhance binding affinity and selectivity against viral targets. For instance, studies have demonstrated its utility in generating inhibitors against RNA viruses, where modifications at the 5-position or 4-position can fine-tune activity against specific viral proteases or integrases.

Another promising application of 2-bromo-1H-pyrimidin-6-one lies in its role as a precursor for anticancer drugs. Pyrimidine derivatives are well-documented for their ability to modulate kinases and other enzymes involved in tumor growth and survival. The bromine substituent facilitates palladium-catalyzed reactions, enabling the construction of bisubstituted pyrimidines that exhibit potent inhibitory effects on cancer-associated kinases. Recent research has highlighted its use in generating small-molecule inhibitors targeting tyrosine kinases, which play a crucial role in signal transduction pathways that drive malignant cell proliferation. By leveraging the reactivity of the bromine atom, researchers have been able to develop compounds that selectively inhibit aberrant signaling in cancer cells while minimizing off-target effects.

The pharmacokinetic properties of derivatives derived from 2-bromo-1H-pyrimidin-6-one have also been thoroughly investigated. The compound’s heterocyclic core contributes to favorable solubility and metabolic stability, key factors for drug candidates intended for oral or intravenous administration. Additionally, computational modeling has been employed to predict how structural variations influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. These studies have guided the optimization of lead compounds derived from this scaffold, ensuring that final drug candidates meet stringent pharmacokinetic requirements.

In addition to its pharmaceutical applications, 2-bromo-1H-pyrimidin-6-one has found utility in agrochemical research. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, often acting by disrupting essential metabolic pathways in plants or fungi. The bromine atom enhances bioavailability and binding affinity to target enzymes such as acetolactate synthase (ALS), which is critical for amino acid biosynthesis in plants. By incorporating this compound into novel agrochemical formulations, researchers aim to develop more effective and environmentally sustainable solutions for crop protection.

The synthesis of 2-bromo-1H-pyrimidin-6-one itself is an area of active interest due to its versatility as an intermediate. Traditional methods typically involve bromination of pre-existing pyrimidine derivatives followed by oxidation or cyclization steps to introduce the carbonyl group at the 6-position. Advances in synthetic chemistry have led to more efficient routes, including transition-metal-catalyzed cross-coupling reactions that enable direct functionalization at multiple positions within the pyrimidine ring. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The role of computational chemistry in designing derivatives of 2-bromo-1H-pyrimidin-6-one cannot be overstated. High-throughput virtual screening allows researchers to rapidly evaluate thousands of potential analogs based on predicted binding affinities and physicochemical properties. Machine learning models trained on experimental data further enhance predictive accuracy, enabling more targeted experimental campaigns. This synergy between computational methods and traditional synthetic approaches accelerates the discovery pipeline significantly.

In conclusion,2-bromo-1H-pyrimidin-6-one (CAS No. 1160994-75-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features—particularly the bromine substituent—make it an invaluable building block for synthesizing bioactive molecules with tailored properties. As research continues to uncover new therapeutic targets and synthetic methodologies,2-bromo-1H-pyrimidin-6-one will undoubtedly remain at the forefront of medicinal chemistry innovation.